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Compound of Interest

Compound Name: Einecs 283-783-3

Cat. No.: B15182967

Disclaimer: Chemical Identification

The provided Einecs number 283-783-3 does not correspond to a single, uniquely identifiable
chemical substance in standard chemical databases. However, extensive research indicates a
likely association with the substance Fmoc-6-aminohexanoic acid (CAS: 88574-06-5).
Therefore, the following safety and disposal information is provided for this specific chemical. It
is crucial to confirm the identity of your substance before following these procedures.

Proper Disposal Procedures for Fmoc-6-
aminohexanoic acid (CAS: 88574-06-5)

This document provides essential safety and logistical information for the proper disposal of
Fmoc-6-aminohexanoic acid, intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before handling Fmoc-6-aminohexanoic acid, it is imperative to be familiar with its potential
hazards and the necessary safety measures.

Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[1]
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» Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product.[1]

» Skin and Body Protection: Wear impervious clothing. The type of protective equipment must
be selected according to the concentration and amount of the dangerous substance at the
specific workplace.[1]

» Respiratory Protection: A dust respirator should be used to avoid inhalation of the product.
Use an approved/certified respirator or equivalent.[2]

General Handling Advice:

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Keep away from heat and sources of ignition.[2]

Step-by-Step Disposal Protocol

The disposal of Fmoc-6-aminohexanoic acid and its containers must be conducted in
accordance with federal, state, and local environmental control regulations.

o Waste Collection:

o For small spills, use appropriate tools to put the spilled material into a convenient waste
disposal container.[2]

o For large spills, use a shovel to put the spilled material into a convenient waste disposal
container.[2]

o Sweep up and shovel the material into suitable, closed containers for disposal. Avoid
creating dust.[3][4]
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» Container Management:
o Keep waste in suitable, closed containers for disposal.[3][4][5]
o Dispose of the contents and the container to an approved waste disposal plant.[3]
o Contaminated packaging should be disposed of as an unused product.[4]
e Environmental Precautions:
o Do not let the product enter drains.[1][4]

o Discharge into the environment must be avoided.[1]

: o :

Property Value Source
Melting Point 120 °C [6]
Molecular Weight 353.42 g/mol [6]
Storage Temperature Do not store above 5°C (41°F) [2]

Disposal Workflow Diagram
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Caption: Disposal workflow for Fmoc-6-aminohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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